Cas no 41499-11-0 (Ethanone,2-(benzoyloxy)-1-(4-methoxyphenyl)-)

Ethanone,2-(benzoyloxy)-1-(4-methoxyphenyl)- structure
41499-11-0 structure
Product name:Ethanone,2-(benzoyloxy)-1-(4-methoxyphenyl)-
CAS No:41499-11-0
MF:C16H14O4
MW:270.279964923859
CID:334545
PubChem ID:254796

Ethanone,2-(benzoyloxy)-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-(benzoyloxy)-1-(4-methoxyphenyl)-
    • [2-(4-methoxyphenyl)-2-oxoethyl] benzoate
    • 2-(4-methoxyphenyl)-2-oxoethyl benzoate
    • 2-benzoyloxy-1-(4-methoxyphenyl)ethanone
    • 4-Methoxyphenacylbenzoat
    • AC1L5QZV
    • AC1Q62O6
    • Ambcb5101627
    • AR-1C7923
    • Benzoesaeure-(4-methoxy-phenacylester)
    • benzoic acid-(4-methoxy-phenacyl ester)
    • CBDivE_001720
    • CTK4I4926
    • NSC79398
    • p-Methoxyphenacylbenzoat
    • p-Methoxyphenacyl-benzoat
    • 41499-11-0
    • NSC-79398
    • DTXSID40291975
    • NSC 79398
    • Inchi: InChI=1S/C16H14O4/c1-19-14-9-7-12(8-10-14)15(17)11-20-16(18)13-5-3-2-4-6-13/h2-10H,11H2,1H3
    • InChI Key: GEQWGCROHCOYEV-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C(COC(C2=CC=CC=C2)=O)=O)C=C1

Computed Properties

  • Exact Mass: 270.08922
  • Monoisotopic Mass: 270.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.189±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 109-110 ºC
  • Solubility: Almost insoluble (0.057 g/l) (25 º C),
  • PSA: 52.6

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